[3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone

• IUPAC Name: [3-[(4-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H22FN3O2/c1-21-16(7-9-20-21)17(24)22-10-2-8-18(12-22,13-23)11-14-3-5-15(19)6-4-14/h3-7,9,23H,2,8,10-13H2,1H3
• InChI Key: ZUNLQICZFLUZRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N2CCCC(C2)(CC3=CC=C(C=C3)F)CO
• Molecular Formula: C18H22FN3O2
• Molecular Weight: 331.4 g/mol

Description

[3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone is a complex organic compound with a unique structure that includes a fluorobenzyl group, a pyrazolyl carbonyl group, and a piperidinyl methanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the reaction of 4-fluorobenzyl chloride with piperidine to form 3-(4-fluorobenzyl)piperidine. This intermediate is then reacted with 1-methyl-1H-pyrazole-5-carboxylic acid chloride to form the desired compound. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

[3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol group.

Substitution: The fluorobenzyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the compound can yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

[3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone involves its interaction with specific molecular targets and pathways. The fluorobenzyl group can interact with hydrophobic pockets in proteins, while the pyrazolyl carbonyl group can form hydrogen bonds with active site residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-Fluorodeschloroketamine: A dissociative anesthetic related to ketamine, with a fluorine atom replacing the chlorine group in ketamine.

Methanesulfonyl chloride: An organosulfur compound used as a reagent in organic synthesis.

Uniqueness

[3-[(4-Fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(2-methylpyrazol-3-yl)methanone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and interact with biological targets makes it a versatile compound in scientific research.